N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide
Overview
Description
N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide, also known as FNH, is a chemical compound that has been extensively studied for its potential applications in scientific research. FNH is a hydrazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.
Mechanism of Action
The mechanism of action of N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. Specifically, N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators in the body. Additionally, N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide has been shown to activate certain signaling pathways that are involved in cell growth and survival, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. Specifically, N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide has been shown to reduce the production of inflammatory mediators in the body, inhibit the growth and proliferation of cancer cells, and protect against neuronal damage in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide in laboratory experiments is its well-established synthesis method, which allows researchers to produce high-quality N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide in large quantities. Additionally, N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide has been extensively studied for its potential applications in scientific research, making it a reliable and well-understood compound. However, one limitation of using N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide in laboratory experiments is that its mechanism of action is not fully understood, which may limit its potential applications in certain areas of research.
Future Directions
There are several potential future directions for research on N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide, including further studies on its mechanism of action and potential applications in cancer treatment, inflammation, and neurodegenerative diseases. Additionally, researchers may explore the use of N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide in combination with other compounds to enhance its effects or reduce its potential limitations. Finally, studies on the pharmacokinetics and pharmacodynamics of N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide may provide valuable insights into its potential use in clinical settings.
Scientific Research Applications
N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide has been used in a variety of scientific research applications, including studies on cancer, inflammation, and neurodegenerative diseases. In cancer research, N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for use in cancer treatment. Inflammation research has also shown that N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide can reduce inflammation in the body, making it a promising compound for use in treating inflammatory diseases. Finally, studies on neurodegenerative diseases have shown that N-(2-fluorophenyl)-2-(4-nitrobenzoyl)hydrazinecarboxamide can protect against neuronal damage and improve cognitive function, making it a potential candidate for use in treating conditions such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
1-(2-fluorophenyl)-3-[(4-nitrobenzoyl)amino]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN4O4/c15-11-3-1-2-4-12(11)16-14(21)18-17-13(20)9-5-7-10(8-6-9)19(22)23/h1-8H,(H,17,20)(H2,16,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USAQGACUEAFJBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)-2-[(4-nitrophenyl)carbonyl]hydrazinecarboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-bromo-N-{1-[4-methyl-5-({2-[(2-methylcyclohexyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]ethyl}benzamide](/img/structure/B4117004.png)
![N-{[3-(1,3-benzodioxol-5-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}-1-(3-isoxazolyl)-N-methylethanamine](/img/structure/B4117010.png)
![N-[2-(methylthio)phenyl]-2-(4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetamide](/img/structure/B4117013.png)
![N-(2-ethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-5-oxoprolinamide](/img/structure/B4117038.png)
![N-[4-(aminosulfonyl)phenyl]-2-(4-methyl-3-nitrobenzoyl)hydrazinecarbothioamide](/img/structure/B4117046.png)
![2-[2-(2,5-dichlorophenoxy)propanoyl]-N-(2-furylmethyl)hydrazinecarbothioamide](/img/structure/B4117062.png)
![methyl 4-({[1,4-bis(phenylsulfonyl)-2-piperazinyl]carbonyl}amino)benzoate](/img/structure/B4117064.png)
![1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine](/img/structure/B4117068.png)
![2-bromo-N-{1-[4-ethyl-5-({2-[(2-fluorophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]ethyl}benzamide](/img/structure/B4117071.png)
![methyl 4-chloro-3-({2-[(4-methylphenyl)thio]propanoyl}amino)benzoate](/img/structure/B4117074.png)